Cas no 1804387-17-4 (Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate)

• Product Name: Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate
• CAS No: 1804387-17-4
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 4978277
• Update Time: 2025-05-19

Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate

• Inchi： 1S/C11H12Br2O2/c1-15-10(14)6-5-8-3-2-4-9(7-12)11(8)13/h2-4H,5-7H2,1H3
• InChI Key： ZJUAJPVKWGVISY-UHFFFAOYSA-N
• SMILES： BrC1C(CBr)=CC=CC=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate

Introduction to Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate (CAS No. 1804387-17-4)

Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate, also known by its CAS number 1804387-17-4, is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound, characterized by its unique brominated aromatic structure, has garnered attention in recent years due to its potential in developing advanced materials and pharmaceuticals. The compound's structure, which includes a methyl ester group attached to a substituted phenyl ring, makes it a versatile building block for various chemical reactions.

The synthesis of Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate involves a series of carefully controlled reactions, including bromination and esterification processes. Recent studies have highlighted the importance of optimizing these reaction conditions to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining the integrity of the compound's structure.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. The presence of multiple bromine atoms in its structure allows for selective substitution reactions, enabling the creation of diverse derivatives with potential pharmacological activities. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate exhibit potent anti-inflammatory properties, opening new avenues for drug development.

In addition to its role in pharmaceutical research, this compound has also found applications in materials science. Its aromatic structure and bromine substituents make it an ideal candidate for use in the synthesis of advanced polymers and organic semiconductors. Recent advancements in polymer chemistry have leveraged the unique electronic properties of Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate to develop materials with enhanced electrical conductivity and thermal stability.

From an environmental perspective, understanding the ecological impact of Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate is crucial. Researchers have conducted extensive studies on its biodegradation pathways and toxicity profiles. These studies have revealed that while the compound exhibits moderate toxicity to aquatic organisms, its environmental footprint can be minimized through proper waste management practices and recycling technologies.

Looking ahead, the future of Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate lies in its potential to contribute to green chemistry initiatives. Scientists are exploring ways to synthesize this compound using renewable resources and catalytic processes that reduce energy consumption and minimize byproduct generation. Such innovations could pave the way for a more sustainable approach to organic synthesis.

In conclusion, Methyl 3-(2-bromo-3-(bromomethyl)phenyl)propanoate (CAS No. 1804387-17-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.